molecular formula C10H13NO2 B3045581 Formamide, N-[2-(3-methoxyphenyl)ethyl]- CAS No. 110339-54-3

Formamide, N-[2-(3-methoxyphenyl)ethyl]-

Cat. No. B3045581
M. Wt: 179.22 g/mol
InChI Key: ZTFODYARLDKLAZ-UHFFFAOYSA-N
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Patent
US06812228B2

Procedure details

A solution of 2-(3-methoxy-phenyl)-ethylamine (50.0 g, 0.33 mol) in formic acid (60 mL) was refluxed overnight. Water (250 mL) was added and the emulsion extracted with ethyl acetate (2×150 mL). The organic layer was separated, dried (Na2SO4) and concentrated to give N-[2-(3-methoxy-phenyl)-ethyl]-formamide (43.1 g, 73%). MS: 180.1 (M+1+).
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
reactant
Reaction Step One
Name
Quantity
250 mL
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH2:9][CH2:10][NH2:11])[CH:6]=[CH:7][CH:8]=1.O.[CH:13](O)=[O:14]>>[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH2:9][CH2:10][NH:11][CH:13]=[O:14])[CH:6]=[CH:7][CH:8]=1

Inputs

Step One
Name
Quantity
50 g
Type
reactant
Smiles
COC=1C=C(C=CC1)CCN
Name
Quantity
60 mL
Type
reactant
Smiles
C(=O)O
Step Two
Name
Quantity
250 mL
Type
reactant
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the emulsion extracted with ethyl acetate (2×150 mL)
CUSTOM
Type
CUSTOM
Details
The organic layer was separated
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Name
Type
product
Smiles
COC=1C=C(C=CC1)CCNC=O
Measurements
Type Value Analysis
AMOUNT: MASS 43.1 g
YIELD: PERCENTYIELD 73%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.